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Compound of Interest

Compound Name: A 779

Cat. No.: B15605931

Get Quote

This guide provides researchers, scientists, and drug development professionals with essential

information, troubleshooting advice, and detailed protocols for effectively using A 779 in in vitro

experiments.

Frequently Asked Questions (FAQs)
Q1: What is A 779 and what is its primary mechanism of action?

A 779 is a selective and potent antagonist for the Mas receptor, which is the primary receptor

for Angiotensin-(1-7) [Ang-(1-7)].[1][2][3] Its core function is to block the intracellular signaling

initiated by the binding of Ang-(1-7) to the Mas receptor.[3][4][5] A 779 is highly selective,

showing no significant affinity for the classical Angiotensin II receptors, AT1 or AT2, at

concentrations up to 1 µM.[1][2][6]

Q2: How should I dissolve and store A 779 for optimal stability and performance?

Proper handling of A 779 is critical for experimental reproducibility.

Powder: Store the solid compound at -20°C for long-term stability (up to 2 years or more).[4]

[7]
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Stock Solutions:

DMSO: A 779 is soluble in fresh, high-quality DMSO at high concentrations (e.g., 18-100

mg/mL).[4][6][7] It is important to use newly opened DMSO, as absorbed moisture can

significantly reduce solubility.[4][6] For some preparations, adjusting the pH to 2 with 1 M

HCl may be required to achieve full dissolution in DMSO.[4]

Water/Buffers: A 779 is also soluble in water or PBS (pH 7.2) up to approximately 1

mg/mL.[1][2][7]

Storage of Stocks: Aliquot stock solutions to avoid repeated freeze-thaw cycles. DMSO

stocks can be stored at -80°C for up to a year.[6] Aqueous solutions are less stable and it is

recommended not to store them for more than one day.[7]

Q3: What is a recommended starting concentration for my in vitro experiment?

The optimal concentration of A 779 is highly dependent on the cell type, experimental endpoint,

and the concentration of the agonist [Ang-(1-7)] being used. Based on published literature, a

common and effective concentration for complete blockade of the Mas receptor is 1 µM.[1][2][3]

However, effects have been observed in the nanomolar range. It is always recommended to

perform a dose-response experiment, starting from a low concentration (e.g., 10 nM) and

titrating up to a high concentration (e.g., 10 µM) to determine the optimal dose for your specific

system.

Q4: I'm not observing any effect after treating my cells with A 779. What could be wrong?

This is a common observation, as A 779 is an antagonist. In many systems, A 779 alone has

no intrinsic activity and will not produce a cellular effect on its own.[4][5] Its function is to block

the action of an agonist, Ang-(1-7).

Positive Control: To verify the activity of A 779, you must include a positive control where

cells are stimulated with Ang-(1-7). The expected result is that A 779 will reverse or prevent

the effects induced by Ang-(1-7).[3][4][5]

Agonist Concentration: Ensure the concentration of Ang-(1-7) is sufficient to elicit a

measurable response.
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Compound Integrity: Verify that your A 779 stock solution was prepared and stored correctly

to ensure its activity has not degraded.

Q5: How can I confirm that A 779 is selectively blocking the Mas receptor in my experiment?

To confirm selectivity, you should demonstrate that A 779 blocks a known downstream

signaling event of the Ang-(1-7)/Mas axis. For example, Ang-(1-7) has been shown to inhibit

Angiotensin II-induced phosphorylation of ERK1/2 and Akt.[4] A successful experiment would

show:

Angiotensin II increases p-ERK levels.

Co-treatment with Ang-(1-7) reduces the Angiotensin II-induced p-ERK levels.

Co-treatment with Ang-(1-7) and A 779 reverses this reduction, with p-ERK levels returning

to those seen with Angiotensin II alone.[4]

Q6: Are there any known off-target effects or other experimental considerations?

While A 779 is considered highly selective for the Mas receptor over AT1 and AT2 receptors,[1]

[2] it is crucial to maintain good cell culture practices to avoid misleading results.[8]

Cell Health: Ensure cells are healthy and not overly confluent, as this can alter metabolic

states and drug responses.[9][10]

Media Stability: Be aware that nutrient depletion and pH changes in the culture media during

the experiment can impact results.[11][12]

Solvent Control: Always include a vehicle control (e.g., DMSO at the same final

concentration as your A 779 treatment) to account for any effects of the solvent on the cells.

[9]

Quantitative Data Summary
The effective concentration of A 779 varies by cell type and the specific effect being measured.

The table below summarizes concentrations used in various published in vitro studies.
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Cell Type
Application/Effect
Measured

Effective A 779
Concentration

Reference(s)

CHO Cells (Mas-

transfected)

Radioligand Binding

Assay (IC50)
0.3 nM [6][13]

Human Aortic Smooth

Muscle Cells

Blockade of Ang-(1-7)

effect on iNOS

induction

1 µM [3]

Human Peripheral

Blood Mononuclear

Cells

Blockade of Ang-(1-7)

inhibition of

proliferation

0.1 µM [5]

Various (HUVECs,

Mesangial cells)

Blockade of Ang-(1-7)-

induced cAMP

increase

1 µM [14]

MPC-83 Cells
Investigation of Mas

receptor expression
10 µM [15]

General Use

To ensure selectivity

against AT1/AT2

receptors

≤ 1 µM [1][2]

Experimental Protocols & Methodologies
Protocol 1: Preparation of A 779 Stock and Working Solutions

Calculate Required Mass: Determine the mass of A 779 powder needed to prepare a high-

concentration stock (e.g., 10 mM). The molecular weight of A 779 is 872.98 g/mol .

Reconstitution:

Under sterile conditions, add the appropriate volume of fresh, anhydrous DMSO to the vial

of A 779 powder.

Vortex thoroughly until the powder is completely dissolved. Gentle warming (to 37°C) may

assist dissolution if needed.
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Aliquoting and Storage:

Dispense the stock solution into single-use aliquots in sterile microcentrifuge tubes.

Store the aliquots at -80°C for long-term storage (up to 1 year).[6]

Preparation of Working Solutions:

On the day of the experiment, thaw a single aliquot of the DMSO stock.

Perform serial dilutions in sterile cell culture medium to achieve the final desired

concentrations for your experiment.

Important: Ensure the final concentration of DMSO in the culture medium is consistent

across all conditions (including vehicle controls) and is non-toxic to your cells (typically ≤

0.1%).

Protocol 2: General Workflow for Optimizing A 779 Concentration

This protocol outlines the steps to determine the minimum effective concentration of A 779
needed to block the effects of a fixed concentration of Ang-(1-7).

Seed Cells: Plate cells in an appropriate multi-well plate format at a density that will ensure

they are in a logarithmic growth phase and sub-confluent at the end of the experiment. Allow

cells to adhere and recover overnight.

Determine Agonist Dose: First, establish a concentration of Ang-(1-7) that produces a robust

and reproducible response in your chosen assay (e.g., cell proliferation, cytokine release, or

phosphorylation of a target protein). This will be your fixed agonist concentration.

Prepare A 779 Dilutions: Prepare a range of A 779 working solutions in culture media (e.g., 1

nM, 10 nM, 100 nM, 1 µM, 10 µM).

Treatment:

Include the following experimental groups:

Vehicle Control (media + solvent only)
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Ang-(1-7) only (at the pre-determined fixed concentration)

A 779 only (at the highest concentration to test for intrinsic activity)

Ang-(1-7) + varying concentrations of A 779

Pre-incubate the cells with the A 779 working solutions or vehicle for a set period (e.g., 30-

60 minutes) before adding the Ang-(1-7) stimulus.

Incubation: Incubate the cells for the appropriate duration required to observe the endpoint of

interest.

Assay and Analysis: Perform the assay to measure the desired endpoint. Plot the response

against the log of the A 779 concentration to determine the IC50 (the concentration of A 779
that inhibits 50% of the Ang-(1-7) response). The optimal concentration for complete

blockade will typically be 10-100 fold higher than the IC50.

Protocol 3: Example Assay - Western Blot for Inhibition of Ang-(1-7) Mediated Signaling

This protocol provides an example of using A 779 to block the modulatory effect of Ang-(1-7)

on Angiotensin II-induced ERK phosphorylation.[4]

Cell Culture: Seed vascular smooth muscle cells (VSMCs) in 6-well plates and grow until

they reach ~80% confluency. Serum-starve the cells overnight before the experiment to

reduce baseline kinase activity.

Pre-treatment: Pre-incubate cells with 1 µM A 779 or vehicle (DMSO) for 60 minutes.

Co-treatment: Add 100 nM Ang-(1-7) to the appropriate wells and incubate for an additional

15 minutes.

Stimulation: Stimulate the cells by adding 100 nM Angiotensin II for 5-10 minutes.

Cell Lysis: Immediately place plates on ice, aspirate the media, and wash cells once with ice-

cold PBS. Add 100 µL of ice-cold RIPA buffer (containing protease and phosphatase

inhibitors) to each well. Scrape the cells, collect the lysate, and clarify by centrifugation at

14,000 x g for 15 minutes at 4°C.
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Protein Quantification: Determine the protein concentration of each lysate using a BCA

assay.

Western Blotting:

Load equal amounts of protein (e.g., 20 µg) per lane on an SDS-PAGE gel.

Transfer proteins to a PVDF membrane.

Block the membrane with 5% BSA or non-fat milk in TBST for 1 hour.

Incubate with primary antibodies against phospho-ERK1/2 and total-ERK1/2 overnight at

4°C.

Wash and incubate with an appropriate HRP-conjugated secondary antibody for 1 hour at

room temperature.

Detect the signal using an ECL substrate and an imaging system.

Analysis: Quantify band intensities using densitometry software. Normalize the phospho-

ERK signal to the total-ERK signal for each sample.

Visualizations: Pathways and Workflows
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Caption: Ang-(1-7) signaling via the Mas receptor and its blockade by A 779.
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Caption: Experimental workflow for optimizing A 779 concentration in vitro.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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